Cas no 1001161-85-8 (1-3-(1-fluoro-2-hydroxyethylidene)piperidin-1-ylethan-1-one)

• Product Name: 1-3-(1-fluoro-2-hydroxyethylidene)piperidin-1-ylethan-1-one
• CAS No: 1001161-85-8
• MF: C₉H₁₄FNO₂
• MW: 187.211366176605
• CID: 871086
• PubChem ID: 165913644
• Update Time: 2025-06-09

1-3-(1-fluoro-2-hydroxyethylidene)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(1-fluoro-2-hydroxyethylidene)-1-piperidinyl]-
• 1-3-(1-fluoro-2-hydroxyethylidene)piperidin-1-ylethan-1-one

• Inchi： 1S/C9H14FNO2/c1-7(13)11-4-2-3-8(5-11)9(10)6-12/h12H,2-6H2,1H3/b9-8-
• InChI Key： OVTYTHDKAGSJTM-HJWRWDBZSA-N
• SMILES： C(=O)(N1CCC/C(=C(/F)\CO)/C1)C

Additional information on 1-3-(1-fluoro-2-hydroxyethylidene)piperidin-1-ylethan-1-one

Introduction to 1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-ylethan-1-One (CAS No. 1001161-85-8)

1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-ylethan-1-one, with the CAS number 1001161-85-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring and a fluoro-hydroxyethylidene group, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-ylethan-1-one is defined by its molecular formula C₉H₁₃FO₂. The presence of the fluoro and hydroxy groups imparts specific pharmacological properties, such as enhanced solubility and metabolic stability. These features are crucial for optimizing the compound's bioavailability and efficacy in vivo.

Recent studies have explored the potential of 1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-ylethan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-ylethan-1-one exhibits significant activity in inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathology.

In addition to its neuroprotective properties, 1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-ylethan-1-one has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting their metabolic pathways. A study published in the Cancer Research journal reported that 1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-ylethan-1-one effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic profile of 1-3-(1-Fluoro-2-Hydroxyethylidene)Piperidin-1-yethanone has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and a long half-life, which are essential for developing it as an oral therapeutic agent. These properties make it an attractive candidate for further clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-3-(1-fluoro-hydroxyethylidene)piperidine ethanone. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound is well-tolerated and safe for human use.

In conclusion, 1-3-(1-fluoro-hydroxyethylidene)piperidine ethanone (CAS No. 1001161-85)-8 is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases, including neurodegenerative disorders and cancer.